Cas no 262359-06-8 (Furo[3,2-b]acridin-5(2H)-one, 3,10-dihydro-3,6-dihydroxy-2-(1-hydroxy-1-methylethyl)-8,9,11-trimethoxy-10-methyl-, (2R,3R)-rel-)

• Product Name: Furo[3,2-b]acridin-5(2H)-one, 3,10-dihydro-3,6-dihydroxy-2-(1-hydroxy-1-methylethyl)-8,9,11-trimethoxy-10-methyl-, (2R,3R)-rel-
• CAS No: 262359-06-8
• MF: C₂₂H₂₅NO₈
• MW: 431.43580698967
• CID: 5612606
• Update Time: 2024-03-02

Furo[3,2-b]acridin-5(2H)-one, 3,10-dihydro-3,6-dihydroxy-2-(1-hydroxy-1-methylethyl)-8,9,11-trimethoxy-10-methyl-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-(2R,3R)-3,10-Dihydro-3,6-dihydroxy-2-(1-hydroxy-1-methylethyl)-8,9,11-trimethoxy-10-methylfuro[3,2-b]acridin-5(2H)-one
• (±)-Glycocitrine V
• Glycocitrine V
• Furo[3,2-b]acridin-5(2H)-one, 3,10-dihydro-3,6-dihydroxy-2-(1-hydroxy-1-methylethyl)-8,9,11-trimethoxy-10-methyl-, (2R,3R)-rel-

• Inchi： 1S/C22H25NO8/c1-22(2,27)21-17(26)10-7-9-14(20(30-6)18(10)31-21)23(3)15-13(16(9)25)11(24)8-12(28-4)19(15)29-5/h7-8,17,21,24,26-27H,1-6H3/t17-,21-/m0/s1
• InChI Key： JDUXUADRHUGSLD-UWJYYQICSA-N
• SMILES： O(C1C2O[C@H](C(O)(C)C)[C@@H](O)C=2C=C2C(C3=C(C=C(OC)C(OC)=C3N(C)C=12)O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• XLogP3: 1.805

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones